3beta,25-Dihydroxy-5alpha-cholest-8(14)-en-15-one
3beta,25-Dihydroxy-5alpha-cholest-8(14)-en-15-one
Brand Name:
Vulcanchem
CAS No.:
120185-34-4
VCID:
VC0219073
InChI:
InChI=1S/C27H44O3/c1-17(7-6-12-25(2,3)30)22-16-23(29)24-20-9-8-18-15-19(28)10-13-26(18,4)21(20)11-14-27(22,24)5/h17-19,21-22,28,30H,6-16H2,1-5H3/t17-,18+,19+,21+,22-,26+,27-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O
Molecular Formula:
C23H21N3O2S
Molecular Weight:
416.6 g/mol
3beta,25-Dihydroxy-5alpha-cholest-8(14)-en-15-one
CAS No.: 120185-34-4
Main Products
VCID: VC0219073
Molecular Formula: C23H21N3O2S
Molecular Weight: 416.6 g/mol
CAS No. | 120185-34-4 |
---|---|
Product Name | 3beta,25-Dihydroxy-5alpha-cholest-8(14)-en-15-one |
Molecular Formula | C23H21N3O2S |
Molecular Weight | 416.6 g/mol |
IUPAC Name | (3S,5S,9R,10S,13R,17R)-3-hydroxy-17-[(2R)-6-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-15-one |
Standard InChI | InChI=1S/C27H44O3/c1-17(7-6-12-25(2,3)30)22-16-23(29)24-20-9-8-18-15-19(28)10-13-26(18,4)21(20)11-14-27(22,24)5/h17-19,21-22,28,30H,6-16H2,1-5H3/t17-,18+,19+,21+,22-,26+,27-/m1/s1 |
Standard InChIKey | DXYFRJNQUITWCN-CUSDDEEJSA-N |
Isomeric SMILES | C[C@H](CCCC(C)(C)O)[C@H]1CC(=O)C2=C3CC[C@H]4C[C@H](CC[C@@]4([C@H]3CC[C@]12C)C)O |
SMILES | CC(CCCC(C)(C)O)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O |
Canonical SMILES | CC(CCCC(C)(C)O)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O |
Synonyms | 3 beta,25-dihydroxy-5 alpha-cholest-8(14)-en-15-one 3,25-DCEO 3,25-dihydroxycholest-8(14)-en-15-one |
PubChem Compound | 15125800 |
Last Modified | Nov 11 2021 |
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